Cas no 189084-67-1 (PBDE 181)

• Product name: PBDE 181
• CAS No: 189084-67-1
• MF: C₁₂H₃OBr₇
• MW: 722.479620000001
• MDL: MFCD09037730
• CID: 115534
• PubChem ID: 329754623

PBDE 181 Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4,5-pentabromo-6-(2,4-dibromophenoxy)-
• 1,2,3,4,5-pentabromo-6-(2,4-dibromophenoxy)benzene
• 2,2',3,4,4',5,6-Heptabromodiphenyl ether
• 2,2',3,4,4',5,6-Heptabromodiphenylether(BDE-181) Solution
• BDE No 181 solution
• 2,2 inverted exclamation marka,3,4,4 inverted exclamation marka,5,6-Hepta
• 2,2 inverted exclamation marka,3,4,4 inverted exclamation marka,5,6-Heptabromodiphenyl ether solution
• 2,2',3,4,4',5,6-Hepta
• 2,2',3,4,4',5,6-heptaBDE
• 2,2',3,4,4',5,6-heptabromodiphenyl ester
• 2,2',3,4,4',5,6-Heptabromodiphenyl ether solution
• 2,2’,3,4,4’,5,6-Heptabromodiphenyl ether
• DIS 22032 Internal Standard for BDE-153, BDE-154 and BDE-183
• ISO
• PBDE 181
• 2,2′,3,4,4′,5,6-Hepta
• BDE 181
• BDE-185
• BDE-181
• BDE-182
• PBDE-183
• PBDE-181
• BDE No 183 solution
• (Pentabromophenyl)(2,4-dibromophenyl) ether
• BDE No 181 solution
• (E)-10-HYDROXY-2-DECENOICACID
• Q27257062
• UNII-3D6D6DTP55
• DTXSID60583561
• 189084-67-1
• J-012195
• NS00077080
• 3D6D6DTP55
• Benzene, 1,2,3,4,5-pentabromo-6-(2,4-dibromophenoxy)-
• GVNRIAPLVGNZPL-UHFFFAOYSA-N

• MDL： MFCD09037730
• Inchi： InChI=1S/C12H3Br7O/c13-4-1-2-6(5(14)3-4)20-12-10(18)8(16)7(15)9(17)11(12)19/h1-3H
• InChI Key： GVNRIAPLVGNZPL-UHFFFAOYSA-N
• SMILES： BrC1C(OC2C=CC(Br)=CC=2Br)=C(Br)C(Br)=C(Br)C=1Br

Computed Properties

• Exact Mass: 715.44700
• Monoisotopic Mass: 715.44675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 8.3

Experimental Properties

• Density: 2.643±0.06 g/cm3 (20 ºC 760 Torr),
• Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
• Solubility: Insuluble (6.1E-6 g/L) (25 ºC),
• PSA: 9.23000
• LogP: 8.81640
• Color/Form: 50 μg/mL in isooctane

PBDE 181 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H304-H315-H336-H410
• Warning Statement： P210-P261-P273-P301+P310-P331-P501
• Hazardous Material transportation number：UN 1262 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： S60
• Hazardous Material Identification：
• Risk Phrases：R11
• Storage Condition：2-8°C
• Safety Term：S60-61-62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers